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Compound of Interest

Compound Name:
2,4-Dichloro-5,6,7,8-

tetrahydroquinazoline

Cat. No.: B171052 Get Quote

Welcome to the technical support guide for 2,4-Dichloro-5,6,7,8-tetrahydroquinazoline. This

resource is designed for researchers, scientists, and drug development professionals to ensure

the stability and proper handling of this compound throughout your experiments. As a Senior

Application Scientist, I've structured this guide to provide not just protocols, but the scientific

reasoning behind them, ensuring the integrity of your results.

I. Compound Identity and Properties
A foundational aspect of experimental success is understanding the material you are working

with.

Property Value Source

Molecular Formula C₈H₈Cl₂N₂ [1][2]

Molecular Weight 203.07 g/mol [1][3][4]

Appearance
Solid (may appear as a yellow

or white to yellow solid)
[1][3][5]

Purity Typically supplied at ≥95% [4]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b171052?utm_src=pdf-interest
https://www.benchchem.com/product/b171052?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds007330
https://www.amerigoscientific.com/24-dichloro-5678-tetrahydroquinazoline-item-128063.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds007330
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82468925.htm
https://fluorochem.co.uk/product/F078161/
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds007330
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82468925.htm
https://www.fishersci.com/store/msds?partNumber=AC460730050&productDescription=2+4-DICHLOROQUINAZOLINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://fluorochem.co.uk/product/F078161/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


II. Frequently Asked Questions (FAQs) on Storage
and Handling
Here we address the most common questions regarding the day-to-day handling and storage

of 2,4-Dichloro-5,6,7,8-tetrahydroquinazoline.

Question 1: How should I store the dry, solid compound upon receipt?

Answer: Upon receipt, the solid compound should be stored in a tightly sealed container in a

cool, dry, and well-ventilated place.[5] Based on its classification as a combustible solid

(Storage Class 11), it should be kept away from heat sources and strong oxidizing agents.[1][5]

For long-term stability, storage at -20°C is recommended, protected from moisture. While room

temperature storage is possible for short periods, colder temperatures will slow down potential

degradation pathways. Always refer to the manufacturer's specific recommendations if

available.

Question 2: Is 2,4-Dichloro-5,6,7,8-tetrahydroquinazoline sensitive to light or moisture?

Answer: While specific data on the photosensitivity of this compound is not readily available, it

is best practice for chlorinated heterocyclic compounds to be stored in amber vials or

containers that protect from light. The primary concern is moisture. Dichloroquinazoline

derivatives can be susceptible to hydrolysis, where the chloro groups are displaced. This would

not only reduce the purity of your compound but also introduce new chemical entities that could

confound your experimental results. Therefore, ensuring a dry storage environment is critical.

Question 3: What are the signs of compound degradation?

Answer: Visual signs of degradation can include a change in color (e.g., darkening) or texture

of the solid. If the compound appears clumpy or sticky, it may have been exposed to moisture.

For dissolved solutions, the appearance of precipitates or a change in color could indicate

instability or low solubility. The most reliable method to assess purity is through analytical

techniques like HPLC, which can resolve the parent compound from any potential degradants.

Question 4: What personal protective equipment (PPE) should I use when handling this

compound?
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Answer: Given that this compound is classified as harmful if swallowed and can cause eye

irritation, a comprehensive set of PPE is mandatory.[1][4][6] This includes:

Eye Protection: Tightly fitting safety goggles or a face shield.[6]

Hand Protection: Chemical-impermeable gloves (e.g., nitrile). Always inspect gloves before

use.[6][7]

Body Protection: A lab coat.[6]

Respiratory Protection: Not typically required when handling small quantities of the solid in a

well-ventilated area. However, if you are working with larger quantities or there is a risk of

generating dust, a respirator may be necessary.[6] All handling should be performed in a

chemical fume hood.[6]

III. Troubleshooting Guide
This section provides a systematic approach to resolving common issues encountered during

experimentation.

Issue 1: Inconsistent or Non-reproducible Experimental
Results
This is often the first sign of a problem with compound integrity.

Caption: Workflow for preparing a stock solution.

V. Incompatibilities and Degradation Pathways
Understanding what can cause your compound to degrade is key to preventing it.

Strong Oxidizing Agents: Avoid contact with strong oxidizing agents, as this can lead to

vigorous and potentially hazardous reactions. [5]* Heat: Exposure to extreme heat can cause

decomposition, releasing toxic gases such as hydrogen chloride, nitrogen oxides, and

potentially phosgene. [5][8]* Hydrolysis: As a chlorinated heterocyclic compound, it is

susceptible to hydrolysis, especially in the presence of strong acids or bases. This would

lead to the replacement of one or both chlorine atoms with hydroxyl groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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